Cas no 36317-31-4 (Bicyclo[3.3.1]nonane-9-acetonitrile, 9-cyano-)

• Product Name: Bicyclo[3.3.1]nonane-9-acetonitrile, 9-cyano-
• CAS No: 36317-31-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 2823895
• PubChem ID: 10559536
• Update Time: 2025-04-21

Bicyclo[3.3.1]nonane-9-acetonitrile, 9-cyano- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-9-acetonitrile, 9-cyano-
• SCHEMBL14559537
• 36317-31-4
• DTXSID80441699

• Inchi： 1S/C12H16N2/c13-8-7-12(9-14)10-3-1-4-11(12)6-2-5-10/h10-11H,1-7H2
• InChI Key： IZUSXMPRXGIPEU-UHFFFAOYSA-N
• SMILES： N#CC1(CC#N)C2CCCC1CCC2

Computed Properties

• Exact Mass: 188.131348519Da
• Monoisotopic Mass: 188.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.6Ų